Cas no 412341-27-6 (2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl-)

• Product Name: 2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl-
• CAS No: 412341-27-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 326457
• PubChem ID: 15464872
• Update Time: 2025-04-19

2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl-
• 1-hydroxy-3,5,6-trimethylpyrazin-2-one
• DTXSID30573010
• SCHEMBL16669983
• 1-Hydroxy-3,5,6-trimethylpyrazin-2(1H)-one
• 412341-27-6

• Inchi： 1S/C7H10N2O2/c1-4-6(3)9(11)7(10)5(2)8-4/h11H,1-3H3
• InChI Key： NSKTZPVWHWNPPG-UHFFFAOYSA-N
• SMILES： ON1C(C(C)=NC(C)=C1C)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines